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Compound of Interest

Compound Name: 1-Acetyl-2-imidazolidinone

Cat. No.: B193065 Get Quote

Application Notes and Protocols for 1-Acetyl-2-
imidazolidinone
For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview and detailed protocols for the use of 1-Acetyl-2-
imidazolidinone (CAS: 5391-39-9) in the formulation of agrochemicals and polymers. This

versatile compound serves as a powerful solvent, stabilizer, and property-enhancing additive.

Application Note 1: Use in Agrochemical
Formulations
1-Acetyl-2-imidazolidinone is a highly effective polar, aprotic solvent and stabilizing agent

used in the formulation of pesticides, including herbicides and fungicides.[1] Its primary

functions are to enhance the solubility of active ingredients (AIs) that have poor solubility in

water or common organic solvents and to improve the chemical stability of AIs prone to

degradation.[1] Its high polarity and excellent solvent properties make it a suitable component

for creating stable Soluble Concentrate (SC) or Emulsifiable Concentrate (EC) formulations.[2]

Key Advantages:
Enhanced Solubility: Effectively dissolves a wide range of polar and sparingly soluble active

ingredients.[1][2]
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Improved Stability: The amide structure can help protect sensitive AIs from hydrolysis and

other degradation pathways, extending the shelf-life of the formulation.

High Purity: Can be synthesized to a high degree of purity (≥96-98%), minimizing potential

interference from impurities.[3]

Quantitative Data: Physicochemical Properties
The following table summarizes the key physicochemical properties of 1-Acetyl-2-
imidazolidinone.

Property Value Reference(s)

CAS Number 5391-39-9 [2]

Molecular Formula C₅H₈N₂O₂ [4]

Molecular Weight 128.13 g/mol [4]

Appearance
White to off-white crystalline

powder
[2]

Melting Point 182 - 192 °C [3]

Purity ≥98% (GC) [1]

Solubility

Soluble in water and methanol;

Sparingly soluble in

Chloroform and DMSO.

[2][5]

pKa (Predicted) 12.11 ± 0.20 [2][5]

Experimental Protocols: Agrochemicals
Protocol 1: Synthesis of 1-Acetyl-2-imidazolidinone
This protocol describes a common method for synthesizing 1-Acetyl-2-imidazolidinone from

2-Imidazolidinone (also known as Ethyleneurea) and acetic anhydride.[4]

Materials:
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2-Imidazolidinone (CAS: 120-93-4)

Acetic Anhydride (CAS: 108-24-7)

Cold Ethanol

100 mL Round-bottom flask

Magnetic stirrer and stir bar

Oil bath

Filtration apparatus (e.g., Büchner funnel)

Procedure:

Add 5.18 g (60.2 mmol) of 2-Imidazolidinone and 50 mL of acetic anhydride to a 100 mL

round-bottom flask equipped with a magnetic stir bar.[4]

Place the flask in an oil bath and heat the mixture to 150 °C while stirring.[4]

Maintain the reaction at 150 °C for 1 hour.[4]

After 1 hour, remove the flask from the oil bath and allow the mixture to cool to room

temperature. A solid precipitate will form.

Collect the precipitated solid by vacuum filtration.

Wash the solid with a small amount of cold ethanol to remove residual acetic anhydride and

other impurities.[4]

Dry the resulting white to off-white crystalline powder under vacuum. The expected yield is

approximately 4.94 g (64.1%).[4]
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Caption: Workflow for the synthesis of 1-Acetyl-2-imidazolidinone.

Protocol 2: Representative Protocol for a Soluble
Concentrate (SC) Formulation
This protocol provides a general methodology for using 1-Acetyl-2-imidazolidinone as a

primary solvent to create a stable soluble concentrate of a hypothetical pesticide active

ingredient (Pesticide X).

Materials:

Pesticide X (Active Ingredient)

1-Acetyl-2-imidazolidinone

Co-solvent (e.g., N-Methyl-2-pyrrolidone, optional)

Non-ionic surfactant (e.g., Alkyl polyglucoside)

Antifreeze agent (e.g., Propylene glycol)

Deionized water

Beakers and magnetic stirrer

Procedure:
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Dissolution of AI: In a beaker, add 1-Acetyl-2-imidazolidinone. While stirring, slowly add the

powdered Pesticide X until it is completely dissolved. Gentle heating may be applied if

necessary. This forms the concentrated AI solution.

Addition of Adjuvants: To the AI concentrate, add the required amounts of co-solvent (if

used), surfactant, and antifreeze agent. Stir until the mixture is homogeneous.

Dilution: Slowly add deionized water to the mixture under continuous stirring until the final

desired volume and concentration are reached.

Quality Control: The final formulation should be a clear, stable solution. Check for any

precipitation or phase separation after letting it stand for a defined period (e.g., 24 hours) at

room temperature and under stressed conditions (e.g., 0°C and 50°C).
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Caption: General workflow for preparing a soluble concentrate agrochemical formulation.
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Application Note 2: Use in Polymer Formulations
1-Acetyl-2-imidazolidinone is noted for its potential to be incorporated into polymer matrices

to modify and enhance material properties.[1] Its rigid, polar five-membered ring structure and

acetyl group can influence polymer chain interactions. While specific, large-scale industrial

applications are not widely documented in public literature, its chemical nature suggests

potential roles as:

A Specialty Plasticizer or Processing Aid: By inserting itself between polymer chains, it can

disrupt chain-to-chain interactions (crystallinity), potentially increasing flexibility and lowering

the glass transition temperature (Tg).

A Monomer or Crosslinking Agent: Although less common, the imidazolidinone ring could

potentially be opened under specific catalytic conditions to be incorporated into a polymer

backbone. Its precursor, 2-Imidazolidinone, is known to be used as a crosslinking agent.[6]

An Additive for Thermal Stability: The stable ring structure may help improve the thermal

stability of certain polymer systems.[1]

Quantitative Data: Potential Impact on Polymer
Properties
No specific quantitative data for polymers formulated with 1-Acetyl-2-imidazolidinone was

found in the searched literature. The table below is representative of the key mechanical and

thermal properties that should be measured when evaluating its effect as a polymer additive.
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Property Method of Analysis
Expected Effect of Additive
(Hypothetical)

Glass Transition (Tg) DSC, DMA
Decrease (if acting as

plasticizer)

Tensile Strength Universal Testing Machine
May decrease (plasticizer) or

increase (crosslinker)

Young's Modulus Universal Testing Machine
Decrease (plasticizer) or

increase (crosslinker)

Elongation at Break Universal Testing Machine Increase (plasticizer)

Thermal Degradation Temp. TGA Potential Increase

Experimental Protocols: Polymers
Protocol 3: Representative Protocol for Incorporating as
a Polymer Additive via Solution Casting
This protocol provides a general method for evaluating the effect of 1-Acetyl-2-
imidazolidinone as an additive in a polymer film, using Polymethyl Methacrylate (PMMA) as

an example.

Materials:

Polymethyl Methacrylate (PMMA) powder

1-Acetyl-2-imidazolidinone

Dichloromethane (DCM) or other suitable solvent for PMMA

Glass Petri dish or other flat casting surface

Magnetic stirrer and beakers

Procedure:
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Prepare Polymer Solution: Create a 10% (w/v) solution of PMMA in DCM by dissolving the

PMMA powder in the solvent with stirring. Ensure it is fully dissolved.

Prepare Additive Solution: In a separate beaker, dissolve a pre-determined amount of 1-
Acetyl-2-imidazolidinone in a small volume of DCM. For example, to create a film with 5%

additive content, use a mass of additive that is 5% of the PMMA mass.

Blending: Add the additive solution to the polymer solution and stir until completely

homogeneous.

Casting: Pour the mixed solution into a level glass petri dish in a fume hood.

Evaporation: Cover the dish loosely to allow for slow, controlled evaporation of the solvent.

This prevents the formation of bubbles or defects in the film.

Drying: Once the film appears dry, transfer it to a vacuum oven at a temperature below the

solvent's boiling point (e.g., 40-50 °C) for 24 hours to remove any residual solvent.

Analysis: The resulting polymer film can be carefully peeled from the glass surface and cut

into appropriate shapes for mechanical (tensile testing) and thermal (DSC, TGA) analysis. A

control film without the additive should be prepared under identical conditions for

comparison.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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